Cas no 855400-66-7 (3-bromo-5-methoxy-phenol)

3-bromo-5-methoxy-phenol structure
3-bromo-5-methoxy-phenol structure
Product Name:3-bromo-5-methoxy-phenol
CAS No:855400-66-7
MF:C7H7BrO2
MW:203.033281564713
MDL:MFCD12405420
CID:1029537
PubChem ID:21536038
Update Time:2024-10-26

3-bromo-5-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methoxyphenol
    • 3-Brom-5-methoxy-phenol
    • 3-BROMO-5-HYDROXYANISOLE
    • 5-Brom-3-oxy-anisol
    • 5-BROMO-3-METHOXYPHENOL
    • 5-Brom-resorcin-monomethylaether
    • PubChem23048
    • 3-Bromo-5-methoxy-phenol
    • 3-Bromo-5-methoxy phenol
    • Phenol, 3-bromo-5-methoxy-
    • QFOYNYXCBBRSCY-UHFFFAOYSA-N
    • AS05452
    • CM11654
    • AB65533
    • BC004866
    • AK105689
    • V8110
    • Z2724441670
    • 3-Bromo-5-methoxyphenol (ACI)
    • Z1269138872
    • DTXSID00615719
    • DA-23958
    • SCHEMBL422650
    • MFCD12405420
    • 855400-66-7
    • AS-18061
    • SY022966
    • CS-0030499
    • AKOS005137892
    • EN300-152533
    • 3-bromo-5-methoxy-phenol
    • MDL： MFCD12405420
    • Inchi： 1S/C7H7BrO2/c1-10-7-3-5(8)2-6(9)4-7/h2-4,9H,1H3
    • InChI Key： QFOYNYXCBBRSCY-UHFFFAOYSA-N
    • SMILES： BrC1C=C(OC)C=C(O)C=1

Computed Properties

  • Exact Mass: 201.96300
  • Monoisotopic Mass: 201.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Boiling Point: 277.4℃ at 760 mmHg
  • PSA: 29.46000
  • LogP: 2.16330

3-bromo-5-methoxy-phenol Customs Data

  • HS CODE：2909500000
  • Customs Data：

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-bromo-5-methoxy-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002511-5g
3-Bromo-5-methoxyphenol
 855400-66-7 97%
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TRC
B696778-25mg
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 $ 64.00 2023-04-18
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B696778-50mg
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 855400-66-7
50mg
 $ 75.00 2023-04-18
TRC
B696778-100mg
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 855400-66-7
100mg
 $ 87.00 2023-04-18
TRC
B696778-250mg
3-Bromo-5-methoxyphenol
 855400-66-7
250mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UX306-5g
3-bromo-5-methoxy-phenol
 855400-66-7 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UX306-200mg
3-bromo-5-methoxy-phenol
 855400-66-7 97%
200mg
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Chemenu
CM117051-1g
3-Bromo-5-methoxyphenol
 855400-66-7 95+%
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Chemenu
CM117051-5g
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3-bromo-5-methoxy-phenol Production Method

Production Method 1

106120-04-1 106120-04-1
855400-66-7 855400-66-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  18 h, 80 °C
Reference
Enantioselective bromination of axially chiral cyanoarenes in the presence of bifunctional organocatalysts
Wada, Yuuki; et al, RSC Advances, 2019, 9(54), 31654-31658

Production Method 2

20469-65-2 20469-65-2
855400-66-7 855400-66-7
106120-04-1 106120-04-1
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  30 min, -78 °C; -78 °C → rt; overnight, rt
Reference
Synthesis of Benzyl Amines via Copper-Catalyzed Enantioselective Aza-Friedel-Crafts Addition of Phenols to N-Sulfonyl Aldimines
Shikora, Jonathan M.; et al, Organic Letters, 2018, 20(8), 2133-2137

3-bromo-5-methoxy-phenol Raw materials

3-bromo-5-methoxy-phenol Preparation Products

3-bromo-5-methoxy-phenol Related Literature

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